Cas no 58632-96-5 (aminophthalonitrile)

• Product Name: aminophthalonitrile
• CAS No: 58632-96-5
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD19203627
• CID: 341421
• PubChem ID: 588679
• Update Time: 2025-04-19

aminophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Aminophthalonitrile
• 1,2-Benzenedicarbonitrile, 3-amino-
• 3-aminobenzene-1,2-dicarbonitrile
• aminophthalonitrile
• IHCNWWQQHZNTSG-UHFFFAOYSA-N
• 3-Aminophtalonitrile
• 3-Aminophthalonitril
• SCHEMBL1702636
• DTXSID10343278
• F88086
• 58632-96-5
• AKOS006337810
• MFCD19203627

• MDL： MFCD19203627
• Inchi： 1S/C8H5N3/c9-4-6-2-1-3-8(11)7(6)5-10/h1-3H,11H2
• InChI Key： IHCNWWQQHZNTSG-UHFFFAOYSA-N
• SMILES： NC1C=CC=C(C#N)C=1C#N

Computed Properties

• Exact Mass: 143.04845
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6
• XLogP3: 1.2

Experimental Properties

• PSA: 73.6